Cas no 104932-73-2 (Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]-)
![Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]- structure](https://www.kuujia.com/scimg/cas/104932-73-2x500.png)
104932-73-2 structure
Product name:Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]-
Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]-
- 2-(3-hydroxyanilino)ethanesulfonic acid
- 2-(3-hydroxyphenylamino)ethanesulfonic acid
- Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]
- 2-(3-Hydroxyanilino)ethane-1-sulfonic acid
- DTXSID40698248
- 104932-73-2
-
- Inchi: InChI=1S/C8H11NO4S/c10-8-3-1-2-7(6-8)9-4-5-14(11,12)13/h1-3,6,9-10H,4-5H2,(H,11,12,13)
- InChI Key: HIUJODDVPJHJFJ-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(NCCS(O)(=O)=O)=C1
Computed Properties
- Exact Mass: 217.04100
- Monoisotopic Mass: 217.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 95Ų
Experimental Properties
- PSA: 95.01000
- LogP: 1.84570
Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]- Related Literature
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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